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Compound of Interest

Compound Name: SCH 39304

Cat. No.: B1680903

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of SCH 39304
(also known as Genaconazole), a potent triazole antifungal agent. Adherence to these
guidelines is essential to ensure the safety of all laboratory personnel and to maintain a secure
research environment.

Hazard and Exposure Summary

SCH 39304 is a hazardous substance with significant potential health effects. The primary
routes of exposure are inhalation, ingestion, and skin contact.

Hazard Classification Description
Acute Toxicity, Oral Toxic if swallowed.
Reproductive Toxicity May damage fertility or the unborn child.

- o May cause damage to organs through
Specific Target Organ Toxicity
prolonged or repeated exposure.

Aquatic Hazard Very toxic to aquatic life with long-lasting effects.

Due to the lack of a specific Occupational Exposure Limit (OEL) for SCH 39304, it is
recommended to handle it as a highly potent compound and to minimize all potential exposure.
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling SCH
39304.

PPE Category Recommended Equipment

Double-gloving with nitrile gloves is required.
Hand Protection Change the outer glove immediately upon

contamination.

A disposable, solid-front lab coat or coveralls

Body Protection ]
should be worn over personal clothing.

Chemical safety goggles and a face shield are
Eye and Face Protection necessary to protect against splashes and

airborne particles.

A NIOSH-approved respirator (e.g., N95 or
Respiratory Protection higher) is required for handling powders or when

there is a risk of aerosolization.

Procedural Workflow for Safe Handling

The following diagram outlines the essential steps for the safe handling of SCH 39304 from

preparation to disposal.
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Workflow for Safe Handling of SCH 39304

Preparation

Designate a controlled work area (e.g., fume hood)

Y

Assemble all necessary equipment and reagents

Y

Don appropriate Personal Protective Equipment (PPE)

Handling
Y

Weigh and handle SCH 39304 within the designated area

\

Perform experimental procedures with caution to avoid spills and aerosolization

Y

Keep containers with SCH 39304 sealed when not in use

Decontamination %d Waste Disposal

Decontaminate all surfaces and equipment after use

Y

Segregate and label all SCH 39304 waste as 'Hazardous Pharmaceutical Waste'

\

Dispose of waste in designated, sealed containers

Post-Handling
Y

Carefully doff PPE to avoid contamination

Y

Wash hands and exposed skin thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of SCH 39304.
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Experimental Protocols: Step-by-Step Guidance

Preparation:

o Designated Area: All work with SCH 39304 must be conducted in a designated and
controlled area, such as a certified chemical fume hood, to minimize exposure.

o Gather Materials: Before starting any procedure, ensure all necessary equipment, reagents,
and waste containers are within the designated area.

e Don PPE: Put on all required personal protective equipment as specified in the table above.
Handling:

» Weighing: When weighing the compound, use a balance with a draft shield within the fume
hood. Handle with care to avoid creating dust.

» Procedures: During experimental manipulations, use techniques that minimize the risk of
spills and the generation of aerosols.

o Containment: Keep all containers holding SCH 39304 tightly sealed when not in immediate
use.

Decontamination:

o Surface Cleaning: After each use, thoroughly decontaminate all surfaces and equipment with
an appropriate cleaning agent.

o Waste Segregation: All materials that have come into contact with SCH 39304, including
gloves, wipes, and disposable labware, must be treated as hazardous waste.

Disposal Plan

The disposal of SCH 39304 and associated waste must be handled with extreme care to
prevent environmental contamination.
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Disposal Plan for SCH 39304 Waste

Waste Collection

Place all contaminated solid and liquid waste into designated, leak-proof containers

'

Clearly label containers: 'Hazardous Pharmaceutical Waste - SCH 39304'

Interim Storage

Store sealed waste containers in a secure, designated hazardous waste accumulation area

'

Ensure storage area is well-ventilated and access is restricted

Arrange for collection by a licensed hazardous waste disposal service

Ensure disposal is via high-temperature incineration

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of SCH 39304 waste.

Operational Plan for Disposal:
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e Segregation and Labeling: All waste contaminated with SCH 39304 must be segregated from
general laboratory waste. Containers must be clearly labeled as "Hazardous Pharmaceutical
Waste" and include the compound name.[1]

» Containerization: Use robust, leak-proof containers for all SCH 39304 waste.[2]

o Storage: Store waste containers in a designated, secure area away from general laboratory
traffic.

» Final Disposal: The primary method for the disposal of hazardous pharmaceutical waste is
high-temperature incineration.[3][4] Engage a certified hazardous waste management
company for the final disposal of all SCH 39304 waste in accordance with local, state, and
federal regulations.[1] Do not dispose of SCH 39304 down the drain or in regular trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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